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Compound of Interest

Compound Name: Disodium p-phenolsulfonate

Cat. No.: B15193923

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of disodium
p-phenolsulfonate. The document outlines the chemical reactions, experimental protocols,
and quantitative data pertinent to this process, tailored for professionals in research and
development.

Introduction

Disodium p-phenolsulfonate is the disodium salt of p-phenolsulfonic acid. The synthesis is a
two-step process involving the sulfonation of phenol to produce p-phenolsulfonic acid, followed
by neutralization with a sodium base to yield the final product. The initial sulfonation of phenol
is a classic example of an electrophilic aromatic substitution reaction, where the regioselectivity
is highly dependent on the reaction temperature.

Reaction Pathway

The synthesis proceeds via two main chemical transformations:

» Sulfonation of Phenol: Phenol reacts with concentrated sulfuric acid. At higher temperatures
(approximately 100-105°C), the thermodynamically more stable para-isomer, p-
phenolsulfonic acid, is the major product.[1][2][3] At lower temperatures, the ortho-isomer is
favored.[1][3]
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» Neutralization: The resulting p-phenolsulfonic acid is then neutralized with a sodium base,
such as sodium hydroxide, to form disodium p-phenolsulfonate.

Below is a diagram illustrating the logical relationship of the synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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